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Compound of Interest

Compound Name: 3-Butenylamine hydrochloride

cat. No.: B123349

An In-depth Technical Guide to 3-Butenylamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Butenylamine
hydrochloride, a versatile biochemical reagent used in organic synthesis. It serves as a crucial
intermediate in the preparation of various compounds, including pharmaceuticals and
agrochemicals.[1] This guide details its chemical structure, physicochemical properties, safety
information, and a detailed experimental protocol for its synthesis.

Chemical Structure and Identification

3-Butenylamine hydrochloride is the hydrochloride salt form of 3-Butenylamine. The
presence of the amine functional group and a terminal double bond in its four-carbon chain
makes it a reactive building block in synthetic chemistry.[1]

IUPAC Name: but-3-en-1-amine;hydrochloride[2]

Linear Formula: CH2=CHCH2CH2NH:z - HCI

CAS Number: 17875-18-2[2][3]

Synonyms: 4-Aminobut-1-ene hydrochloride, But-3-en-1-aminium chloride[1]
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Structural Formula of 3-Butenylamine Hydrochloride

Structural Formula of 3-Butenylamine Hydrochloride
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Caption: 2D structure of 3-Butenylamine Hydrochloride.

Physicochemical Properties

The quantitative properties of 3-Butenylamine hydrochloride are summarized below. This
data is essential for its application in experimental settings, influencing factors such as
solubility, reaction conditions, and storage.
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Property Value Reference
Molecular Weight 107.58 g/mol [21[3114]
Appearance Colorless to pale yellow solid [1]
Melting Point 176-180 °C [4]
Topological Polar Surface Area 26 A2 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

C:;untg p ! 12l
Rotatable Bond Count 2 [2]
Purity >95% - 97% [3]
Solubility Soluble in water [1]

Safety and Handling

3-Butenylamine hydrochloride is classified as a hazardous substance and requires careful
handling in a laboratory setting. Appropriate personal protective equipment (PPE), including
eye shields, gloves, and a dust mask (type N95 or equivalent), should be used.
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Hazard Class GHS Pictograms

Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 3)

H301: Toxic if

Danger
swallowed.[2]

Skin Irritation

H315: Causes skin

(Category 2) irritation.[2]
Serious Eye Damage H318: Causes serious
J&ih
(Category 1) eye damage.[2]
H334: May cause
Respiratory allergy or asthma
Sensitization m.5 AL symptoms or

(Category 1)

breathing difficulties if
inhaled.[2]

STOT SE (Category
3)

H335: May cause

respiratory irritation.[2]

o Storage: Store at 4°C in a sealed container, away from moisture.[3] Keep in a dark place

under an inert atmosphere.[5]

 Target Organs: Respiratory system.

Experimental Protocols: Synthesis

A convenient two-step synthesis for 3-butenylamine has been reported, avoiding the use of air-

sensitive hydride reagents.[6] The process involves a Mitsunobu reaction followed by

hydrazinolysis, and subsequent acidification to yield the hydrochloride salt.
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Synthesis Workflow for 3-Butenylamine Hydrochloride

Phthalimide
3-Buten-1-ol Triphenylphosphine
DEAD

Step 1: Mitsunobu Reaction

P . Hydrazine Hydrate (85%)>
[N (But-3-en-1 yI)phthahmlde] in 95% EtOH

Step 2: Hydrazinolysis (Cleavage)

[3-Butenylamine (Free Base)] HCl in Ethyl Acetate>

Step 3: Acidification

3-Butenylamine Hydrochloride

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 3-Butenylamine HCI.

Detailed Methodology

Step 1: Synthesis of N-(But-3-en-1-yl)phthalimide[6]
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e To a solution of 3-butenyl alcohol, phthalimide, and triphenylphosphine in anhydrous THF at
0°C, slowly add diethyl azodicarboxylate (DEAD) dropwise.

e Maintain the reaction temperature between 20-25°C with an ice bath.
» After the addition is complete, allow the mixture to stir at room temperature overnight.
o Concentrate the reaction mixture under reduced pressure.

 Purify the resulting residue by column chromatography to yield N-(But-3-en-1-yl)phthalimide.
The reported yield is 85%.[6]

Step 2: Synthesis of 3-Butenylamine (Free Base)[6]

e Treat a solution of N-(But-3-en-1-yl)phthalimide (from Step 1) in 95% ethanol with 85%
hydrazine hydrate.

« Stir the resulting suspension overnight at room temperature.

» Acidify the mixture with 10% aqueous HCI, which precipitates phthalhydrazide.
« Filter the suspension and wash the precipitate with water.

o Make the combined filtrate basic with 50% aqueous NaOH.

o Extract the aqueous layer with diethyl ether (3x).

» Dry the combined organic layers over anhydrous MgSOea, filter, and purify by distillation to
obtain pure 3-butenylamine. The reported yield is 54%.[6]

Step 3: Formation of 3-Butenylamine Hydrochloride

» Dissolve the purified 3-butenylamine (from Step 2) in a suitable solvent, such as diethyl ether
or ethyl acetate.

e Add a solution of HCI in ethyl acetate (e.g., 3 mol/L) to the amine solution while stirring.[7]

e The hydrochloride salt will precipitate out of the solution.
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o Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum to
afford 3-Butenylamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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